Cas no 1134334-80-7 (4,6,7-Trimethoxy-1H-indole-2-carbohydrazide)

• Product Name: 4,6,7-Trimethoxy-1H-indole-2-carbohydrazide
• CAS No: 1134334-80-7
• MF: C₁₂H₁₅N₃O₄
• MW: 265.265202760696
• MDL: MFCD12027496
• CID: 4680679
• Update Time: 2025-06-08

4,6,7-Trimethoxy-1H-indole-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 4,6,7-trimethoxy-1H-indole-2-carbohydrazide
• STK504758
• 4,6,7-Trimethoxy-1H-indole-2-carbohydrazide

• MDL： MFCD12027496
• Inchi： 1S/C12H15N3O4/c1-17-8-5-9(18-2)11(19-3)10-6(8)4-7(14-10)12(16)15-13/h4-5,14H,13H2,1-3H3,(H,15,16)
• InChI Key： WIWGBQSUHAWLML-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=C(C2C=C(C(NN)=O)NC=21)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• Topological Polar Surface Area: 98.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on 4,6,7-Trimethoxy-1H-indole-2-carbohydrazide

Introduction to 4,6,7-Trimethoxy-1H-indole-2-carbohydrazide (CAS No. 1134334-80-7)

4,6,7-Trimethoxy-1H-indole-2-carbohydrazide, identified by the Chemical Abstracts Service Number (CAS No.) 1134334-80-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic derivative has garnered attention due to its structural complexity and potential biological activities. The compound features a indole core substituted with methoxy groups at the 4, 6, and 7 positions, further functionalized with a carbohydrazide moiety at the 2-position. Such structural motifs are frequently explored in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial applications.

The indole scaffold is a privileged structure in medicinal chemistry, known for its wide spectrum of biological interactions. The presence of multiple methoxy groups enhances the lipophilicity and metabolic stability of the molecule, while the carbohydrazide functional group introduces reactivity that can be exploited for further derivatization or conjugation with other bioactive molecules. This combination makes 4,6,7-Trimethoxy-1H-indole-2-carbohydrazide a versatile intermediate in synthetic chemistry and a promising candidate for drug discovery programs.

In recent years, there has been a surge in research focused on indole derivatives due to their demonstrated pharmacological properties. For instance, studies have highlighted the potential of indole-based compounds in modulating immune responses and inhibiting inflammatory pathways. The methoxy-substituted indoles, such as 4,6,7-Trimethoxy-1H-indole-2-carbohydrazide, have shown promise in preclinical models as modulators of cytokine production and chemokine signaling. These findings align with the broader effort to develop small-molecule immunomodulators for treating chronic inflammatory diseases and autoimmune disorders.

The carbohydrazide group in 4,6,7-Trimethoxy-1H-indole-2-carbohydrazide is particularly noteworthy for its utility in forming covalent bonds with biological targets. This reactivity has been leveraged in the development of protease inhibitors and kinase inhibitors, where covalent modification can lead to higher target affinity and prolonged duration of action. Furthermore, carbohydrazide-containing compounds have been explored as probes for studying enzyme mechanisms and as scaffolds for designing next-generation bioactive molecules.

Recent advances in computational chemistry have also contributed to the study of 4,6,7-Trimethoxy-1H-indole-2-carbohydrazide. Molecular modeling techniques have been employed to predict binding modes and interaction energies with various biological targets. These simulations have provided valuable insights into the structural determinants of activity and have guided the design of optimized derivatives. For example, virtual screening campaigns have identified analogs of 4,6,7-Trimethoxy-1H-indole-2-carbohydrazide with enhanced potency or selectivity against specific enzymes or receptors.

The synthesis of 4,6,7-Trimethoxy-1H-indole-2-carbohydrazide involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The indole core is typically constructed via cyclization reactions or palladium-catalyzed cross-coupling strategies. Subsequent functionalization with methoxy groups is achieved through nucleophilic aromatic substitution or directed electrophilic aromatic substitution methods. The introduction of the carbohydrazide group is often accomplished via hydrazination reactions or condensation reactions involving hydrazine derivatives under controlled conditions.

In industrial settings, process optimization is crucial for the large-scale production of 4,6,7-Trimethoxy-1H-indole-2-carbohydrazide. Efficient synthetic routes must balance yield, purity, scalability, and cost-effectiveness while minimizing environmental impact. Green chemistry principles are increasingly being applied to develop sustainable synthetic methodologies. For instance, solvent-free reactions or catalytic processes that reduce waste generation are being explored as alternatives to traditional approaches.

The pharmacological evaluation of 4,6,7-Trimethoxy-1H-indole-2-carbohydrazide has revealed several interesting properties. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with inflammation and cancer progression. Additionally, preliminary in vivo studies suggest that it may exhibit immunomodulatory effects without significant toxicity at tolerated doses. These findings underscore the potential therapeutic value of this compound and warrant further investigation into its mechanisms of action.

The role of CAS No. 1134334-80-7 as a reference point is essential for ensuring consistency in scientific literature and patent applications. The CAS registry number provides a unique identifier for chemical substances, facilitating accurate communication among researchers worldwide. As such, 1134334-80-7 serves as a cornerstone for all discussions regarding this specific compound.

Future directions in the study of 4,6,7-Trimethoxy-1H-indole-2-carbohydrazide include exploring its role in combination therapies and investigating its potential as an adjuvant in vaccine formulations. The versatility of its structural framework allows for modifications that could enhance its pharmacokinetic properties or expand its spectrum of activity against resistant strains or diseases.

In conclusion, 4,6,7-Trimethoxy,1H-indole,2,-carbohydrazone (CAS No.,1134334 -80 -7) stands out as a promising compound with diverse applications in pharmaceutical research . Its unique structural features , coupled with recent advances in synthetic methodologies , make it an attractive candidate for further development . Continued investigation into this molecule promises to yield valuable insights into disease mechanisms and novel therapeutic strategies . p >